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Compound of Interest

Compound Name: 4-Phenylmorpholine

Cat. No.: B1362484

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with 4-Phenylmorpholine. It includes
detailed procedural guidance on personal protective equipment, handling, storage, and
disposal to ensure a safe laboratory environment.

Hazard Identification and Classification

4-Phenylmorpholine is a chemical compound that requires careful handling due to its
toxicological profile. According to the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS), it is classified as follows:

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2][3]
o Acute Toxicity, Dermal (Category 3): Toxic in contact with skin.[1][2][3]
» Skin and Eye Irritation: Causes skin and eye irritation.[2][3]

The corresponding GHS pictograms are GHS06 (skull and crossbones) for toxicity and GHS07
(exclamation mark) for irritation. The signal word for this chemical is "Danger".[2]

Quantitative Safety Data
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Property Value Source
Molecular Formula C10H13NO [1114]
Molecular Weight 163.22 g/mol [1][4]
Melting Point 51-54 °C

Boiling Point 165-170 °C at 45 mmHg

Flash Point 113 °C (closed cup)

Vapor Pressure

<0.1 mmHg at 20 °C

Vapor Density 5.63 (vs air)
UN Number 2811 [5]
Hazard Class 6.1 [2]

Packing Group

[2]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety when handling 4-Phenylmorpholine, the

following personal protective equipment is mandatory.[6]

Eye and Face Protection: Wear tightly sealed safety goggles or a face shield.[6]

Hand Protection: Chemical-resistant, impermeable gloves are required.[6]

Respiratory Protection: Use a NIOSH-approved P2 respirator for dust and aerosol filtration.

Body Protection: Wear a lab coat, and in cases of potential significant exposure, consider

additional protective clothing.[2][3][6]
Operational Plan: Handling and Storage
Handling:

» Ventilation: Always handle 4-Phenylmorpholine in a well-ventilated area, preferably within a
chemical fume hood.[6]
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Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes.

[6]
Aerosol and Dust Prevention: Avoid the formation of dust and aerosols during handling.[6]

Ignition Sources: Use non-sparking tools and prevent electrostatic discharge, as the material
is combustible.[6]

Hygiene: Do not eat, drink, or smoke in the handling area.[2][3] Wash hands thoroughly after
handling.[2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]
Keep the container away from incompatible materials and foodstuffs.[6]

The designated storage class is 6.1C for combustible, acute toxic category 3 materials.

Emergency Procedures

Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with
plenty of water. Seek immediate medical attention.[2][3]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical advice if irritation persists.[2][3]

Ingestion: If swallowed, rinse the mouth with water. Call a poison center or doctor
immediately.[2][3]

Spills: Evacuate the area and ensure adequate ventilation. Avoid dust formation. Collect the
spilled material using spark-proof tools and place it in a suitable, closed container for
disposal. Prevent the chemical from entering drains.[6]

Disposal Plan

All waste materials containing 4-Phenylmorpholine must be disposed of as hazardous waste.
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o Container Management: Collect waste in a suitable, labeled, and closed container.

» Approved Disposal: Dispose of the container and its contents at an approved waste disposal
plant.[2]

e Regulatory Compliance: Adhere to all local, state, and federal regulations for hazardous
waste disposal. While general guidelines for non-flush list medicines suggest mixing with an
unappealing substance and discarding in household trash, this is not appropriate for a
chemical with this hazard profile in a laboratory setting.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-4-phenylmorpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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